Cas no 385373-91-1 (2-{[5-methyl-2-(propan-2-yl)phenoxy]methyl}-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole)

• Product Name: 2-{[5-methyl-2-(propan-2-yl)phenoxy]methyl}-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole
• CAS No: 385373-91-1
• MF: C₂₁H₂₄N₂O
• MW: 320.428065299988
• CID: 5849868
• PubChem ID: 706254
• Update Time: 2025-10-24

2-{[5-methyl-2-(propan-2-yl)phenoxy]methyl}-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-allyl-2-((2-isopropyl-5-methylphenoxy)methyl)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-[[5-methyl-2-(1-methylethyl)phenoxy]methyl]-1-(2-propen-1-yl)-
• Oprea1_246180
• 2-{[5-methyl-2-(propan-2-yl)phenoxy]methyl}-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole
• 1-allyl-2-[(2-isopropyl-5-methylphenoxy)methyl]-1H-benzimidazole
• AKOS001175098
• EU-0047536
• SR-01000506333
• 2-[(5-methyl-2-propan-2-ylphenoxy)methyl]-1-prop-2-enylbenzimidazole
• SR-01000506333-1
• Z57146856
• F1005-0008
• AF-399/40771753
• 385373-91-1

• Inchi： 1S/C21H24N2O/c1-5-12-23-19-9-7-6-8-18(19)22-21(23)14-24-20-13-16(4)10-11-17(20)15(2)3/h5-11,13,15H,1,12,14H2,2-4H3
• InChI Key： WCCBEKJUZHVKSE-UHFFFAOYSA-N
• SMILES： C1(COC2=CC(C)=CC=C2C(C)C)N(CC=C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 320.188863393g/mol
• Monoisotopic Mass: 320.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 27Ų

Additional information on 2-{[5-methyl-2-(propan-2-yl)phenoxy]methyl}-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole

Introduction to 2-{[5-methyl-2-(propan-2-yl)phenoxy]methyl}-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole (CAS No. 385373-91-1)

The compound 2-{[5-methyl-2-(propan-2-yl)phenoxy]methyl}-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole, identified by the CAS number 385373-91-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzodiazoles, which are known for their unique structural properties and versatile functionalities. The molecule's structure incorporates a phenoxy group substituted with methyl and isopropyl groups, along with a propenyl substituent attached to the benzodiazole ring. These features contribute to its distinct chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of coupling reactions and catalytic processes. Researchers have explored its potential as a precursor for advanced materials, such as organic light-emitting diodes (OLEDs), due to its electronic properties. The compound's ability to form stable π-conjugated systems makes it an attractive candidate for applications in optoelectronics.

In terms of biological activity, studies have shown that 2-{[5-methyl-2-(propan-2-yl)phenoxy]methyl}-1-(prop-2-en-1-yl)-1H-1,3-benzodiazole exhibits moderate antioxidant properties. This characteristic has drawn interest from the pharmaceutical industry, where antioxidants are crucial for combating oxidative stress-related diseases. Furthermore, preliminary in vitro assays suggest that this compound may possess anti-inflammatory properties, warranting further investigation into its therapeutic potential.

The synthesis of CAS No. 385373-91-, involves a multi-step process that begins with the preparation of the phenoxy group followed by its coupling with the benzodiazole core. The use of palladium catalysts has significantly improved the efficiency of these reactions, reducing both time and cost. This approach aligns with current trends toward sustainable chemical synthesis methods.

From an environmental standpoint, the compound's stability under standard conditions suggests minimal ecological impact when properly managed. However, further studies are required to fully understand its biodegradation pathways and environmental fate.

In conclusion, CAS No. 385373-, namely 2-{[5-methyl-2-(propan-)phenoxy]methyl}-benzodiazole, represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable asset in both academic research and industrial development.